Cas no 733740-72-2 (trans-2-2-(4-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: trans-2-2-(4-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-72-2
• MF: C₁₄H₁₅IO₃
• MW: 358.171576738358
• CID: 872097
• PubChem ID: 24722375
• Update Time: 2025-04-19

trans-2-2-(4-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-(4-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• LogP
• trans-2-[2-(4-Iodophenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• 733740-72-2
• DTXSID201154230
• MFCD06799090
• rel-(1R,2S)-2-[2-(4-Iodophenyl)-2-oxoethyl]cyclopentanecarboxylic acid
• (1R,2S)-2-[2-(4-iodophenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• TRANS-2-[2-(4-IODOPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• AKOS016017576
• trans-2-2-(4-Iodophenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD06799090
• Inchi： 1S/C14H15IO3/c15-11-6-4-9(5-7-11)13(16)8-10-2-1-3-12(10)14(17)18/h4-7,10,12H,1-3,8H2,(H,17,18)/t10-,12+/m0/s1
• InChI Key： ANYKLUBXPQFSPL-CMPLNLGQSA-N
• SMILES： IC1C=CC(=CC=1)C(C[C@@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 358.00700
• Monoisotopic Mass: 358.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.36490